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Introduction

1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE) is a fusogenic lipid that, due to its

conical shape, tends to form inverted hexagonal (HII) phase structures rather than stable

bilayers. This property makes it an excellent candidate for drug delivery systems designed to

destabilize endosomal membranes and release their payload into the cytoplasm. However,

pure DOPE liposomes are inherently unstable in physiological conditions.

To overcome this, DOPE is often formulated with a stabilizing agent. Methoxy poly(ethylene

glycol) conjugated to DOPE (DOPE-mPEG MW 2000) serves as an effective stabilizing

polymer. The large hydrophilic PEG chains provide a steric barrier, preventing aggregation and

fusion, thus stabilizing the liposomes in a lamellar phase at physiological pH (7.4), which is

ideal for systemic circulation.[1][2]

The key to creating a "smart" drug delivery vehicle lies in triggering the removal or

conformational change of this protective PEG shield in the desired microenvironment. By

incorporating an acid-labile linker between the DOPE anchor and the mPEG chain, the

liposome can be engineered to shed its hydrophilic coating in the acidic environment of tumors

or endosomes (pH < 6.5). This "dePEGylation" exposes the fusogenic DOPE, triggering a
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phase transition from the stable lamellar (Lα) phase to the fusogenic hexagonal (HII) phase,

which destabilizes the liposome and the endosomal membrane, leading to rapid intracellular

drug release.[2]

Principle of pH-Sensitive Release

The mechanism relies on a pH-triggered conformational change and destabilization of the

liposomal membrane. At physiological pH, the PEGylated surface ensures stability and

longevity in circulation. Upon reaching an acidic environment, such as a tumor or after

endocytosis, the acid-labile linker is cleaved. This dePEGylation exposes the DOPE lipids,

leading to membrane fusion and release of the encapsulated drug.
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Caption: Mechanism of pH-sensitive drug release from DOPE-mPEG liposomes.

Experimental Data
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Quantitative data from various studies highlight the efficacy of DOPE-based pH-sensitive

systems. The tables below summarize key findings on formulation characteristics and drug

release profiles.

Table 1: Physicochemical Properties of pH-Sensitive Liposome Formulations

Formulation
Composition
(molar ratio)

Mean Particle
Size (nm)

Zeta Potential
(mV)

Encapsulation
Efficiency (%)

Reference

S100PC:Chol:m

PEG-Hz-

CHEMS:PTX

(90:10:3:3)

~100-200
Similar across

formulations
>90 [3]

DOPE:mPEG-

VE-DOG (90:10)
~100 Not Reported

Not Applicable

(Calcein)
[4]

DOPE:CHEMS

with 0.6 mol%

DSPE-PEG2000

Not Reported Not Reported
Not Applicable

(Calcein)
[1]

DOPE:CHEMS

with 3 mol%

DSPE-PEG2000

Not Reported Not Reported
Not Applicable

(Calcein)
[1]

DOPE:CHEMS

with 5 mol%

DSPE-PEG

Not Reported Not Reported
Not Applicable

(Calcein)
[1]

Table 2: pH-Dependent In Vitro Release from Liposomes
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Liposome
System

pH Time (hours)
Cumulative
Release (%)

Reference

CL-PEG-pSL

(Gemcitabine)
5.0 48 78.4 [5]

PEG-pSL

(Gemcitabine)
5.0 48 58.5 [5]

mPEG-[MeO-

PIVE]-

DOG:DOPE

(10:90) (Calcein)

4.5 12 70 [6]

mPEG-[F-PIVE]-

DOG:DOPE

(10:90) (Calcein)

4.5 12 22 [6]

mPEG-[MeO-

PIVE]-

DOG:DOPE

(10:90) (Calcein)

4.5 24 86 [6]

DOPE:CHMS

(Calcein)
5.5 Not Reported 55 [1]

DOPE:CHMS +

0.6 mol% DSPE-

PEG2000

(Calcein)

5.5 Not Reported 24 [1]

DOPE:CHMS +

3 mol% DSPE-

PEG2000

(Calcein)

5.5 Not Reported 10 [1]

DOPE:CHMS +

5 mol% DSPE-

PEG (Calcein)

5.5 Not Reported 6.8 [1]
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Protocols
The following section provides detailed methodologies for the preparation and evaluation of

DOPE-mPEG 2000-based pH-sensitive liposomes.

Protocol 1: Formulation of pH-Sensitive Liposomes via Thin-Film Hydration

This is the most common method for preparing liposomes. It involves dissolving lipids in an

organic solvent, creating a thin film by evaporation, and then hydrating the film with an aqueous

buffer.
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1. Lipid Dissolution
Dissolve DOPE, DOPE-mPEG 2000,
cholesterol, and drug in chloroform

2. Film Formation
Evaporate solvent using a rotary
evaporator to form a thin lipid film

3. Vacuum Drying
Dry the film under vacuum

for >2 hours to remove residual solvent

4. Hydration
Hydrate the film with aqueous buffer

(e.g., PBS pH 7.4) with gentle agitation

5. Size Reduction (Extrusion)
Pass the liposome suspension through

polycarbonate membranes (e.g., 100 nm)

6. Purification
Remove unencapsulated drug via

dialysis or size exclusion chromatography

Click to download full resolution via product page

Caption: Workflow for pH-sensitive liposome preparation.

Materials:

1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

DOPE-mPEG MW 2000 (with an acid-labile linker, e.g., hydrazone)
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Cholesterol (or other helper lipids like CHEMS)[1][5]

Drug to be encapsulated

Chloroform or a chloroform:methanol mixture[5][7]

Phosphate-buffered saline (PBS), pH 7.4

Rotary evaporator

Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

Lipid Preparation: Weigh and dissolve DOPE, acid-labile DOPE-mPEG 2000, cholesterol,

and the hydrophobic drug in a round-bottom flask using chloroform. A common molar ratio is

DOPE:helper lipid:DOPE-mPEG, such as 90:10 with varying PEG-lipid amounts.[4][6]

Film Formation: Attach the flask to a rotary evaporator. Rotate the flask in a water bath

(around 30-40°C) under reduced pressure to evaporate the organic solvent, resulting in a

thin, uniform lipid film on the flask's inner surface.[5][7]

Drying: Further dry the lipid film under a high vacuum for at least 2 hours to remove any

residual solvent.

Hydration: Hydrate the film by adding a pre-warmed (30-40°C) aqueous buffer (e.g., PBS pH

7.4). If encapsulating a hydrophilic drug, it should be dissolved in this buffer. Agitate the flask

gently until the lipid film is fully suspended, forming multilamellar vesicles (MLVs).[5][7]

Extrusion: To obtain unilamellar vesicles (LUVs) with a uniform size distribution, subject the

MLV suspension to extrusion. Pass the suspension 11-21 times through a polycarbonate

membrane with a defined pore size (e.g., 100 nm) using a mini-extruder.[4]

Purification: Remove any unencapsulated drug from the liposome preparation by dialysis

against the hydration buffer or by using a size exclusion chromatography column (e.g.,

Sephadex G-75).[5]

Storage: Store the final liposome suspension at 4°C.
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Protocol 2: In Vitro pH-Sensitive Drug Release Assay

This protocol uses a dialysis method to quantify the rate of drug release from the liposomes in

response to different pH environments, simulating physiological versus acidic conditions.

1. Sample Preparation
Place drug-loaded liposome suspension

into a dialysis bag (e.g., 12-14 kDa MWCO)

2. Incubation
Immerse the dialysis bag into release media

of different pH values (e.g., 7.4, 6.5, 5.0)

3. Shaking & Temperature Control
Incubate at 37°C with continuous

shaking (e.g., 100 rpm)

4. Sampling
At predetermined time points, withdraw

aliquots from the external release medium

5. Quantification
Analyze the drug concentration in the

aliquots using HPLC or UV-Vis spectroscopy

6. Data Analysis
Calculate the cumulative percentage

of drug released over time

Click to download full resolution via product page

Caption: Workflow for the in vitro pH-sensitive drug release assay.
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Materials:

Drug-loaded liposome suspension

Dialysis tubing (MWCO 12-14 kDa)

Release buffers: PBS at pH 7.4, acetate buffer at pH 6.5, and acetate buffer at pH 5.0

Shaking water bath or incubator set to 37°C

Quantification instrument (e.g., HPLC, UV-Vis Spectrophotometer)

Procedure:

Preparation: Transfer a known volume (e.g., 1 mL) of the purified drug-loaded liposome

suspension into a dialysis bag and seal it securely.[5]

Incubation: Immerse the sealed dialysis bag into a larger container holding a defined volume

(e.g., 50 mL) of the release buffer (pH 7.4, 6.5, or 5.0).[5]

Assay Conditions: Place the entire setup in a shaking incubator at 37°C with constant

agitation (e.g., 100 rpm).

Sampling: At specified time intervals (e.g., 0.5, 1, 2, 4, 8, 12, 24, 48 hours), withdraw a small

aliquot (e.g., 1 mL) of the release medium from the external buffer. To maintain sink

conditions, replace the withdrawn volume with an equal amount of fresh buffer.

Quantification: Determine the concentration of the released drug in the collected samples

using a validated analytical method such as HPLC or UV-Vis spectroscopy.

Calculation: Calculate the cumulative percentage of drug released at each time point using

the following formula:

Cumulative Release (%) = [(Concentration at time t × Volume of release medium) / Initial

amount of drug in liposomes] × 100

Data Plotting: Plot the cumulative percentage of drug release against time for each pH

condition to visualize the pH-sensitive release profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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